![molecular formula C16H14FN3OS2 B2631214 2-((4-fluorobenzo[d]thiazol-2-yl)amino)-5,5-dimethyl-5,6-dihydrobenzo[d]thiazol-7(4H)-one CAS No. 862974-51-4](/img/structure/B2631214.png)
2-((4-fluorobenzo[d]thiazol-2-yl)amino)-5,5-dimethyl-5,6-dihydrobenzo[d]thiazol-7(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((4-fluorobenzo[d]thiazol-2-yl)amino)-5,5-dimethyl-5,6-dihydrobenzo[d]thiazol-7(4H)-one is a useful research compound. Its molecular formula is C16H14FN3OS2 and its molecular weight is 347.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Chemistry and Medicinal Applications
Research into the compound 2-((4-fluorobenzo[d]thiazol-2-yl)amino)-5,5-dimethyl-5,6-dihydrobenzo[d]thiazol-7(4H)-one focuses primarily on its synthesis and potential applications in medicinal chemistry, due to its incorporation of fluorine and heterocyclic components which are common in pharmaceutical agents. One aspect of study highlights the synthesis of thiazoles and fused thiazoles, important for their π-rich heterocyclic structures utilized in the development of glucokinase inhibitors and various antimicrobial agents. This synthesis pathway is crucial for generating compounds with specific biological activity, including potential antibacterial properties (Wu & Yang, 2009; Holla, Bhat, & Shetty, 2003).
Antibacterial and Antitumor Activities
Further investigations have expanded into the synthesis of novel dihydronaphthaline and dihydrobenzo[h]quinazoline derivatives from similar chemical frameworks, demonstrating significant antitumor and antibacterial activities. This suggests the compound's derivatives could serve as a foundation for developing new therapeutic agents targeting specific cancers and bacterial infections (Markosyan et al., 2019).
Antimicrobial Screening
The compound’s framework has also been modified to explore antimicrobial efficacy, indicating a broader spectrum of pharmacological potential. Such modifications aim to harness the intrinsic properties of the fluorobenzo[d]thiazol moiety for enhanced antimicrobial activity, potentially offering new avenues for treating resistant microbial strains (Jagtap et al., 2010).
Fluorophore Development for Optoelectronic Applications
Beyond medicinal chemistry, the structural motif of this compound has been explored for developing fluorophores with strong fluorescence and reversible electrochromism. Such applications are crucial in optoelectronics, highlighting the compound's versatility beyond pharmaceutical applications (Woodward et al., 2017).
Properties
IUPAC Name |
2-[(4-fluoro-1,3-benzothiazol-2-yl)amino]-5,5-dimethyl-4,6-dihydro-1,3-benzothiazol-7-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FN3OS2/c1-16(2)6-9-13(10(21)7-16)23-14(18-9)20-15-19-12-8(17)4-3-5-11(12)22-15/h3-5H,6-7H2,1-2H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSUSBAQXAHMEON-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2=C(C(=O)C1)SC(=N2)NC3=NC4=C(C=CC=C4S3)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FN3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.